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Introduction
L-152804 is a potent and selective, non-peptide antagonist of the neuropeptide Y (NPY) Y5

receptor.[1][2] It is a valuable pharmacological tool for investigating the physiological roles of

the NPY Y5 receptor, particularly in the regulation of food intake and energy homeostasis. L-

152804 is orally active and brain-penetrant, making it suitable for a variety of in vivo rodent

studies.[1][3] This document provides detailed application notes and experimental protocols for

the use of L-152804 in rodent research.

Quantitative Data Summary
The following tables summarize the key quantitative parameters of L-152804, facilitating

experimental design and data comparison.

Table 1: Receptor Binding Affinity of L-152804
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Receptor Species Ki (nM) Reference

Y5 Human 26 [1][3]

Y5 Rat 31 [1][3]

Y1 Human >10,000 [1][3]

Y2 Human >10,000 [1][3]

Y4 Human >10,000 [1][3]

Table 2: In Vitro Functional Activity of L-152804

Assay Cell Line Agonist IC50 (nM) Reference

NPY-induced

Ca2+

mobilization

Human Y5-

expressing cells
NPY (100 nM) 210 [1][3]

Table 3: In Vivo Efficacy of L-152804 in Rodent Models
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Model Species
Administrat
ion Route

Dose Effect Reference

bPP-induced

feeding

Satiated SD

Rats

Intracerebrov

entricular

(i.c.v.)

30 µg

Significantly

inhibited food

intake

[1]

bPP-induced

feeding

Satiated SD

Rats
Oral (p.o.) 10 mg/kg

Significantly

inhibited food

intake

[1]

Diet-induced

obesity
Mice Oral (p.o.)

30 and 100

mg/kg

Suppressed

body weight

gain and

reduced

caloric intake

[4][5]

[D-

Trp34]NPY-

induced

hyperphagia

Sprague-

Dawley Rats
Oral (p.o.) 10-30 mg/kg

Dose-

dependent

inhibition of

hyperphagia

[3]

Experimental Protocols
Assessment of Anorectic Effects in a Food Intake Model
This protocol details the methodology to assess the effect of L-152804 on food intake

stimulated by a Y5 receptor agonist.

Materials:

L-152804

Vehicle (e.g., 0.5% methylcellulose)

Y5 receptor agonist (e.g., bovine pancreatic polypeptide - bPP or [D-Trp34]NPY)

Saline

Adult male Sprague-Dawley rats
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Oral gavage needles

Intracerebroventricular (i.c.v.) cannula (if applicable)

Metabolic cages for food intake measurement

Procedure:

Animal Acclimation: Acclimate rats to individual housing in metabolic cages for at least 3

days prior to the experiment. Ensure free access to standard chow and water.

Fasting: Fast the animals for a predetermined period (e.g., 18 hours) before the experiment

to ensure a robust feeding response. Water should be available ad libitum.

L-152804 Administration:

Oral Administration: Prepare a suspension of L-152804 in the vehicle. Administer the

desired dose (e.g., 10 mg/kg) via oral gavage 60 minutes before the agonist injection.[1]

Administer vehicle to the control group.

Intracerebroventricular Administration: For central administration, dissolve L-152804 in a

suitable vehicle and inject the desired dose (e.g., 30 µg) directly into the cerebral

ventricles of cannulated rats.[1]

Agonist Administration:

Prepare the Y5 agonist solution in saline.

Administer the agonist (e.g., 5 µg bPP, i.c.v.) at time zero.[1]

Food Intake Measurement: Immediately after agonist administration, provide a pre-weighed

amount of food. Measure cumulative food intake at regular intervals (e.g., 1, 2, and 4 hours).

Data Analysis: Analyze the data using an appropriate statistical test (e.g., ANOVA followed by

a post-hoc test) to compare food intake between the vehicle- and L-152804-treated groups.
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Evaluation of Chronic Effects on Body Weight in a Diet-
Induced Obesity (DIO) Model
This protocol describes a long-term study to evaluate the impact of L-152804 on body weight

gain and food intake in mice fed a high-fat diet.

Materials:

L-152804

Vehicle (e.g., 0.5% methylcellulose)

Male C57BL/6 mice

High-fat diet (HFD; e.g., 60% kcal from fat)

Standard chow

Oral gavage needles

Animal scale

Procedure:

Induction of Obesity: Feed mice a high-fat diet for a period of 8-12 weeks to induce obesity. A

control group should be maintained on standard chow.

Group Allocation: Once a significant difference in body weight is observed between the HFD

and standard chow groups, randomize the HFD-fed mice into treatment and vehicle control

groups.

Chronic L-152804 Administration:

Prepare a suspension of L-152804 in the vehicle.

Administer the desired dose (e.g., 30 or 100 mg/kg) orally once daily for the duration of the

study (e.g., 2-4 weeks).[4] Administer vehicle to the control group.
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Monitoring:

Body Weight: Record the body weight of each animal daily or several times per week.

Food Intake: Measure daily food intake for each cage and calculate the average intake per

mouse.

Data Analysis: Analyze body weight changes and food intake data over time using repeated

measures ANOVA or a similar statistical method.

Visualizations
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Caption: Experimental workflow for rodent studies with L-152804.
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Caption: NPY Y5 receptor signaling pathway and the antagonistic action of L-152804.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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